Cas no 324-41-4 (2-Bromo-6-fluoronaphthalene)

• Product Name: 2-Bromo-6-fluoronaphthalene
• CAS No: 324-41-4
• MF: C₁₀H₆BrF
• MW: 225.057045459747
• MDL: MFCD09763683
• CID: 36847
• PubChem ID: 354334164
• Update Time: 2025-06-09

2-Bromo-6-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoronaphthalene
• 2-bromo-6-fluoro-naphthalene
• 2-Fluor-6-bromnaphthalin
• 6-bromo-2-fluoronaphthalene
• 6-Fluor-2-brom-naphthalin
• 6-fluoro-2-bromonaphthalene
• Naphthalene,2-bromo-6-fluoro
• NSC 403022
• AM20040173
• B5229
• NSC-403022
• SY029013
• MFCD09763683
• AS-30463
• C10H6BrF
• J-508460
• FT-0647711
• Naphthalene, 2-bromo-6-fluoro-
• DTXSID00323089
• AKOS015853494
• AC-5290
• BCP21933
• CS-W003642
• 324-41-4
• A5814
• SCHEMBL1248552
• NSC403022
• CAJAZWLCCNCVEY-UHFFFAOYSA-N

• MDL： MFCD09763683
• Inchi： 1S/C10H6BrF/c11-9-3-1-8-6-10(12)4-2-7(8)5-9/h1-6H
• InChI Key： CAJAZWLCCNCVEY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=C(C=CC2=C1)F

Computed Properties

• Exact Mass: 223.96400
• Monoisotopic Mass: 223.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.563
• Melting Point: 64.0 to 68.0 deg-C
• Boiling Point: 140°C/9mmHg(lit.)
• Flash Point: 130.8 oC
• Refractive Index: 1.638
• PSA: 0.00000
• LogP: 3.74140
• Solubility: Not determined

2-Bromo-6-fluoronaphthalene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Bromo-6-fluoronaphthalene

Research Briefing on 2-Bromo-6-fluoronaphthalene (CAS: 324-41-4) in Chemical and Biomedical Applications

2-Bromo-6-fluoronaphthalene (CAS: 324-41-4) is a halogenated naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical intermediates, and material science. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthesis, reactivity, and potential biomedical applications.

Recent studies have highlighted the role of 2-Bromo-6-fluoronaphthalene as a key intermediate in the synthesis of complex organic molecules. Its unique electronic properties, attributed to the presence of both bromine and fluorine substituents, make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the development of novel pharmaceuticals and agrochemicals.

In the biomedical field, researchers have explored the potential of 2-Bromo-6-fluoronaphthalene derivatives as scaffolds for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that fluorinated naphthalene derivatives exhibit enhanced binding affinity to certain protein targets, suggesting their utility in designing enzyme inhibitors and receptor modulators. The compound's ability to undergo selective functionalization further enhances its appeal in medicinal chemistry.

Another area of interest is the use of 2-Bromo-6-fluoronaphthalene in the development of fluorescent probes and imaging agents. A recent ACS Chemical Biology publication reported the synthesis of a naphthalene-based probe derived from this compound, which showed high selectivity for detecting reactive oxygen species (ROS) in cellular environments. This application could prove invaluable in studying oxidative stress-related diseases, such as cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, advancements in catalytic systems have improved the efficiency of reactions involving 2-Bromo-6-fluoronaphthalene. For instance, palladium-catalyzed C-H activation methodologies have enabled direct functionalization of the naphthalene core, reducing the need for pre-functionalized starting materials. These developments align with the growing demand for sustainable and atom-economical synthetic routes in the pharmaceutical industry.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-Bromo-6-fluoronaphthalene. Recent efforts have focused on optimizing reaction conditions to minimize byproduct formation and improve yield. Additionally, computational studies have been employed to predict the compound's reactivity and guide synthetic strategies, as reported in a 2024 Organic Process Research & Development article.

In conclusion, 2-Bromo-6-fluoronaphthalene (CAS: 324-41-4) continues to be a compound of significant interest in chemical and biomedical research. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a valuable tool for drug discovery and material science. Future research directions may include exploring its potential in targeted drug delivery systems and as a component in advanced functional materials.